Cas no 1142209-39-9 (3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid)

• Product Name: 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid
• CAS No: 1142209-39-9
• MF: C₁₂H₉F₂N₃O₃S
• MW: 313.2799680233
• MDL: MFCD12028254
• CID: 3159680
• PubChem ID: 25220629
• Update Time: 2025-05-19

3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(3,4-Difluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-[[(3,4-DIFLUOROPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
• STK505909
• 3-(5-{[(3,4-difluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• ALBB-009580
• 3-[5-[(3,4-difluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• AKOS005172229
• 3-(5-([(3,4-Difluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• H25230
• 1142209-39-9
• 3-(5-((3,4-Difluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• MFCD12028254
• LS-03151
• 1,3,4-thiadiazole-2-propanoic acid, 5-[[(3,4-difluorophenyl)amino]carbonyl]-
• 3-(5-((3,4-Difluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-{5-[(3,4-difluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

• MDL： MFCD12028254
• Inchi： 1S/C12H9F2N3O3S/c13-7-2-1-6(5-8(7)14)15-11(20)12-17-16-9(21-12)3-4-10(18)19/h1-2,5H,3-4H2,(H,15,20)(H,18,19)
• InChI Key： GIVJPUGMAKLECN-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=C(C=2)F)F)=O)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 313.03326866Da
• Monoisotopic Mass: 313.03326866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid: A Comprehensive Overview

The compound 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid (CAS No. 1142209-39-9) is a chemically synthesized organic compound with a complex structure that combines elements of heterocyclic chemistry and carboxylic acid functionality. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and material science. The molecule's structure is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. The presence of the difluorophenyl group in this compound adds electronic diversity to the molecule, enhancing its potential as a lead compound for therapeutic agents. Researchers have explored the antioxidant properties of this compound, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

One of the most promising applications of 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, making it a candidate for treating conditions such as arthritis and chronic inflammation. Additionally, the compound has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring and subsequent functionalization with the difluorophenyl group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and development.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate bioavailability when administered orally. Its ability to cross biological membranes suggests that it could be effective in targeting tissues with high metabolic activity. However, further research is needed to fully understand its pharmacokinetic profile and safety profile in humans.

The environmental impact of 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid is another area of interest. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be used responsibly without causing harm to ecosystems.

In conclusion, 3-(5-{(3,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid represents a significant advancement in the field of organic chemistry with promising applications in medicine and beyond. Its unique structure and versatile properties make it a valuable tool for researchers seeking innovative solutions to complex biological challenges.